Cas no 227752-45-6 (Furo[3,2-b]pyridine-6-carboxaldehyde,2,3-dihydro-)

• Product Name: Furo[3,2-b]pyridine-6-carboxaldehyde,2,3-dihydro-
• CAS No: 227752-45-6
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 244999
• PubChem ID: 45079688
• Update Time: 2025-05-21

Furo[3,2-b]pyridine-6-carboxaldehyde,2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-6-carboxaldehyde,2,3-dihydro-
• Furo[3,2-b]pyridine-6-carboxaldehyde, 2,3-dihydro- (9CI)
• starbld0018448
• 2H,3H-FURO[3,2-B]PYRIDINE-6-CARBALDEHYDE
• CS-0139618
• SCHEMBL21753262
• 2,3-Dihydrofuro[3,2-b]pyridine-6-carbaldehyde
• 227752-45-6

• Inchi： 1S/C8H7NO2/c10-5-6-3-8-7(9-4-6)1-2-11-8/h3-5H,1-2H2
• InChI Key： GTSRCIBXYZDCGU-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=O)=CN=C2CC1

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.2Ų

Additional information on Furo[3,2-b]pyridine-6-carboxaldehyde,2,3-dihydro-

Furo[3,2-b]pyridine-6-carboxaldehyde, 2,3-dihydro-

Furo[3,2-b]pyridine-6-carboxaldehyde, also known as CAS 227752-45-6, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the family of pyridine derivatives and has garnered attention due to its unique structural properties and versatile reactivity. The molecule consists of a fused furan and pyridine ring system with a carboxaldehyde functional group at the 6-position, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of Furo[3,2-b]pyridine-6-carboxaldehyde in the development of novel drug candidates. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored, particularly in the context of anticancer drug discovery. Researchers have reported that this compound exhibits selective binding to certain metalloproteins, which could potentially lead to the development of targeted therapies with reduced side effects.

In addition to its pharmacological applications, Furo[3,2-b]pyridine-6-carboxaldehyde has been utilized in the synthesis of advanced materials. Its conjugated π-system allows for strong electronic interactions, making it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, which are critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of Furo[3,2-b]pyridine-6-carboxaldehyde has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield and purity of the compound but also reduce the environmental footprint of its production process. Such advancements underscore the commitment to sustainable chemistry practices in modern research.

Furthermore, the environmental impact of Furo[3,2-b]pyridine-6-carboxaldehyde has been a topic of interest in recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and medical applications. Preliminary findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, indicating its potential as an eco-friendly alternative to traditional chemical agents.

In conclusion, Furo[3,2-b]pyridine-6-carboxaldehyde, CAS 227752-45-6 stands at the forefront of chemical innovation due to its diverse functional properties and adaptability across multiple disciplines. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play a pivotal role in shaping future advancements in pharmacology, materials science, and sustainable chemistry.